Cas no 60079-51-8 (L-Phenylglycine amide hydrochloride)

• Product Name: L-Phenylglycine amide hydrochloride
• CAS No: 60079-51-8
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• MDL: MFCD00270568
• CID: 502208
• PubChem ID: 22850726
• Update Time: 2025-10-23

L-Phenylglycine amide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-phenylacetamide hydrochloride
• Benzeneacetamide, a-amino-, hydrochloride (1:1), (aS)-
• H-L-Phg-NH2*HCl
• H-Phg-NH?·HCl
• H-Phg-NH₂ · HCl
• H-Phg-NH2.HCl
• H-Phg-NH2·HCl
• H-PHG-NH2HCL
• L-Phenylglycine amide hydrochloride
• 2-phenylglycinamide hydrochloride
• 2-phenylglycine amide hydrochloride salt
• L-2-Phenylglycinamide monohydrochloride
• (2S)-2-Amino-2-phenylethanamide hydrochloride
• (2S)-2-amino-2-phenylacetamide;hydrochloride
• [(2S)-3-hydroxy-1-oxo-1-phenylmethoxypropan-2-yl]azanium;chloride
• (S)-2-amino-2-phenyl-acetamide hydrochloride
• G84182
• (alphaS)-alpha-amino-benzeneacetamide hydrochloride
• DTXSID80628665
• AKOS016003028
• LXOAFHGMXCFTOU-FJXQXJEOSA-N
• J-300369
• (2S)-2-AMINO-2-PHENYLACETAMIDE HYDROCHLORIDE
• SCHEMBL1137429
• MFCD00270568
• BS-28962
• (2S)-2-Amino-2-phenylacetamide--hydrogen chloride (1/1)
• CS-0208810
• H-Phg-NH2 Hcl
• (S)-2-Amino-2-phenylacetamide, HCl
• Phenylglycine amide hydrochloride
• 60079-51-8
• (S)-2-Amino-2-phenylacetamidehydrochloride

• MDL： MFCD00270568
• Inchi： 1S/C8H10N2O.ClH/c9-7(8(10)11)6-4-2-1-3-5-6;/h1-5,7H,9H2,(H2,10,11);1H/t7-;/m0./s1
• InChI Key： LXOAFHGMXCFTOU-FJXQXJEOSA-N
• SMILES： Cl.O=C([C@H](C1C=CC=CC=1)N)N

Computed Properties

• Exact Mass: 186.05600
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 69.11000
• LogP: 2.37430

L-Phenylglycine amide hydrochloride Security Information

• Storage Condition：2-8°C

Additional information on L-Phenylglycine amide hydrochloride

Comprehensive Overview of L-Phenylglycine amide hydrochloride (CAS No. 60079-51-8): Properties, Applications, and Industry Insights

L-Phenylglycine amide hydrochloride (CAS 60079-51-8) is a specialized chiral building block widely utilized in pharmaceutical synthesis and biochemical research. This white crystalline powder, with a molecular formula of C₈H₁₀N₂O·HCl, has gained significant attention due to its role as a key intermediate in the production of β-lactam antibiotics and other optically active compounds. The compound's unique stereochemistry and functional groups make it invaluable for asymmetric synthesis, particularly in the development of chiral drugs and peptide mimetics.

Recent trends in the pharmaceutical industry highlight growing demand for enantiomerically pure intermediates like L-Phenylglycine amide hydrochloride. With the global chiral technology market projected to exceed $100 billion by 2027, researchers are increasingly focusing on efficient synthesis methods for this compound. Advanced techniques such as enzymatic resolution and asymmetric hydrogenation have been developed to improve yield and purity, addressing common search queries like "how to synthesize L-Phenylglycine derivatives" or "best purification methods for chiral amides."

The compound's physicochemical properties contribute to its versatility. With a melting point range of 210-215°C and good solubility in water (≥50 mg/mL at 20°C), L-Phenylglycine amide hydrochloride demonstrates excellent stability under various reaction conditions. These characteristics make it particularly suitable for solid-phase peptide synthesis (SPPS) and N-protected amino acid preparations. Analytical methods such as HPLC purity testing and chiral column separation are typically employed to ensure pharmaceutical-grade quality.

Beyond pharmaceutical applications, 60079-51-8 finds use in biocatalysis research and enzyme inhibitor development. Recent studies explore its potential as a scaffold for COVID-19 protease inhibitors, aligning with current scientific priorities. The compound's amide bond and aromatic ring structure contribute to interesting biological activities, prompting investigations into its structure-activity relationships (SAR) for drug design.

Quality control standards for L-Phenylglycine amide hydrochloride typically require ≥98% chemical purity and specific rotation verification ([α]_D²⁰ = +14° to +16° in water). Manufacturers employ rigorous GMP-compliant processes to meet these specifications, responding to industry demand for high-purity chiral building blocks. Storage recommendations suggest keeping the compound in airtight containers at 2-8°C to maintain stability, addressing common user concerns about chemical shelf life and storage conditions.

Emerging applications in green chemistry have spurred interest in more sustainable production methods for CAS 60079-51-8. Researchers are developing biocatalytic routes using engineered enzymes to reduce solvent waste and energy consumption. These innovations align with the pharmaceutical industry's push toward environmentally friendly synthesis, a topic frequently searched in relation to fine chemical production.

The global market for L-Phenylglycine derivatives continues to expand, driven by increasing demand for specialty pharmaceuticals and custom synthesis services. Market analysis reveals particular growth in Asia-Pacific regions, where contract manufacturing organizations (CMOs) are scaling up production of chiral intermediates. This geographic shift responds to searches about "reliable suppliers of phenylglycine derivatives" and "bulk purchase of CAS 60079-51-8."

From a regulatory perspective, L-Phenylglycine amide hydrochloride is generally recognized as safe for research and manufacturing purposes when handled properly. Material Safety Data Sheets (MSDS) provide detailed guidance on safe handling practices, addressing common workplace safety concerns. The compound's status as a non-hazardous material under normal conditions makes it preferable for many laboratory applications compared to more reactive intermediates.

Future research directions for 60079-51-8 may explore its potential in bioconjugation chemistry and drug delivery systems. The compound's ability to serve as both a hydrogen bond donor and acceptor makes it interesting for molecular recognition studies. These applications connect to trending search terms like "advanced drug formulation technologies" and "next-generation pharmaceutical intermediates," demonstrating the compound's ongoing relevance in cutting-edge research.